4-(Morpholine-4-carboxamido)phenyl piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(Morpholine-4-carboxamido)phenyl piperidine-1-carboxylate” is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidine derivatives can be synthesized using different strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed piperidine rings, e.g., proline derivatives . The specific synthesis process for “this compound” is not explicitly mentioned in the retrieved papers.Scientific Research Applications
Dye Synthesis
4-(Morpholine-4-carboxamido)phenyl piperidine-1-carboxylate and similar compounds are used in dye synthesis. For example, compounds like 4-morpholino-1,8-naphthalic anhydride derivatives are involved in creating yellow to orange dyes for synthetic-polymer fibers. These dyes show good coloration and fastness properties on polyester, indicating their relevance in textile industries (Peters & Bide, 1985).
Antioxidant and Antinociceptive Activities
These compounds have been synthesized and evaluated for their antioxidant and antinociceptive activities. For instance, novel phenoxy acetyl carboxamides synthesized using bases like piperidine and morpholine showed potential in scavenging radicals and eliciting antinociceptive activity in animal models (Manjusha et al., 2022).
Biochemical Studies
Compounds with structures similar to this compound are used in biochemical studies, particularly in the synthesis of new derivatives for various biological activities. For example, the synthesis of benzofuro[3,2‐d]pyrimidines and their derivatives has shown potential antibacterial and antifungal activities, highlighting their significance in pharmaceutical research (Bodke & Sangapure, 2003).
DNA Complexation and Transfection Experiments
These compounds are also involved in the synthesis of dendrimers for biological experiments. Dendrimers with amine terminal groups, including morpholine and piperidine, have been studied for their ability to interact with DNA, forming dendriplexes. This research is crucial in understanding gene delivery mechanisms and developing new transfection agents (Padié et al., 2009).
Medicinal Chemistry
In medicinal chemistry, these compounds are utilized for their binding properties with enzymes and receptors. Research has been conducted on derivatives of similar compounds for their interaction with enzymes like monoglyceride lipase and kappa-opioid receptors, indicating their potential in developing new therapeutic agents (Carroll et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been found to target enzymes like cathepsin f . Cathepsin F is a lysosomal cysteine protease that plays a role in protein degradation.
Mode of Action
Based on the structure and similar compounds, it may interact with its target enzyme, leading to changes in the enzyme’s activity .
Biochemical Pathways
Similar compounds have been found to influence inflammatory pathways .
Result of Action
Properties
IUPAC Name |
[4-(morpholine-4-carbonylamino)phenyl] piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4/c21-16(19-10-12-23-13-11-19)18-14-4-6-15(7-5-14)24-17(22)20-8-2-1-3-9-20/h4-7H,1-3,8-13H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNPSEBQRNZWVKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)OC2=CC=C(C=C2)NC(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.